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Compound of Interest

Compound Name:
2-Methylindolin-1-amine

hydrochloride

Cat. No.: B195251 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer
This document provides a summary of the currently available safety and handling information

for 2-Methylindolin-1-amine hydrochloride. It is intended for use by qualified professionals in

research and development. A thorough literature search did not yield specific quantitative

toxicity data (e.g., LD50, LC50), detailed experimental protocols from toxicological studies, or

information on specific signaling pathways related to the toxicity of this compound. The

information presented herein is compiled from publicly available Safety Data Sheets (SDS) and

chemical databases. All laboratory work should be conducted with appropriate personal

protective equipment and in accordance with institutional safety protocols.

Executive Summary
2-Methylindolin-1-amine hydrochloride is a chemical intermediate used in pharmaceutical

research and development. While specific toxicological studies are not publicly available,

harmonized classification and labeling information indicate that it is an irritant to the skin, eyes,

and respiratory system. Some sources also suggest it may be harmful if swallowed. This guide

summarizes the known hazards, recommended handling procedures, and first aid measures.

Hazard Identification and Classification
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The primary hazards associated with 2-Methylindolin-1-amine hydrochloride are related to

its irritant properties. The Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals provides the following hazard statements for this compound.

Hazard Class Hazard Statement GHS Code

Skin Corrosion/Irritation Causes skin irritation H315[1][2][3]

Serious Eye Damage/Eye

Irritation
Causes serious eye irritation H319[1][2][3]

Specific Target Organ Toxicity

(Single Exposure)
May cause respiratory irritation H335[1][2][3]

Acute Toxicity (Oral) Harmful if swallowed H302

Note: The H302 classification is indicated for the parent compound, 1-Amino-2-methylindoline,

by some sources.

Toxicological Profile
Quantitative toxicological data for 2-Methylindolin-1-amine hydrochloride is not available in

the reviewed literature. Safety Data Sheets consistently report "Acute toxicity: Not available."[1]

Therefore, no LD50, LC50, or other quantitative measures of toxicity can be provided. The

toxicological information is limited to the irritant effects on skin, eyes, and the respiratory

system.

Symptoms of Exposure:

Skin Contact: May result in redness, itching, scaling, or blistering.[1]

Eye Contact: Can cause redness, watering, itching, and pain.[1]

Inhalation: May lead to irritation of the respiratory tract.[1]

Ingestion: Believed to be harmful if swallowed.

Experimental Protocols
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A comprehensive search for toxicological studies on 2-Methylindolin-1-amine hydrochloride
did not yield any specific experimental protocols. Information regarding the methodologies used

to classify this compound as an irritant is not publicly available.

Safety and Handling
Given the known hazards, the following handling and personal protective equipment (PPE)

guidelines are recommended.

Personal Protective Equipment (PPE)
The following diagram outlines the recommended PPE for handling 2-Methylindolin-1-amine
hydrochloride.

Recommended Personal Protective Equipment

Eye Protection
(Safety glasses with side shields or goggles)

Hand Protection
(Chemical-resistant gloves, e.g., nitrile)

Body Protection
(Laboratory coat)

Respiratory Protection
(Use in a well-ventilated area or with a fume hood)

Always Wear

Click to download full resolution via product page

Figure 1: Recommended PPE for handling 2-Methylindolin-1-amine hydrochloride.

Engineering Controls
Work should be conducted in a well-ventilated area.

The use of a chemical fume hood is recommended to minimize inhalation exposure.

Eyewash stations and safety showers should be readily accessible.

First Aid Measures
In the event of exposure to 2-Methylindolin-1-amine hydrochloride, the following first aid

procedures should be followed.
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Exposure Event

Immediate Actions

Medical Attention

Skin Contact

Immediately flush skin with plenty of water for at least 15 minutes.
Remove contaminated clothing.

Eye Contact

Immediately flush eyes with plenty of water for at least 15 minutes.
Remove contact lenses, if present.

Inhalation

Move person to fresh air.
If not breathing, give artificial respiration.

Ingestion

Do NOT induce vomiting.
Rinse mouth with water.

Seek medical advice/attention.

Click to download full resolution via product page

Figure 2: First aid procedures for exposure to 2-Methylindolin-1-amine hydrochloride.

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of 2-
Methylindolin-1-amine hydrochloride.

Property Value

Molecular Formula C₉H₁₃ClN₂[2]

Molecular Weight 184.67 g/mol [2]

Appearance Off-white to light brown solid

Melting Point >163 °C (decomposes)[4]

Conclusion
While 2-Methylindolin-1-amine hydrochloride is a valuable research chemical, it must be

handled with care due to its irritant properties. The absence of comprehensive toxicological
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data necessitates a cautious approach, adhering to stringent safety protocols. All personnel

should be thoroughly trained on the hazards and handling procedures outlined in this guide and

the relevant Safety Data Sheets before working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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